Cas no 15403-45-9 ([1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-, 3,3'-dimethyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-, 3,3'-dimethyl ester
• CAS No: 15403-45-9
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 190734
• PubChem ID: 146182
• Update Time: 2025-11-07

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-, 3,3'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-, 3,3'-dimethyl ester
• 33DICARBOMETHOXYBENZIDINE
• methyl 2-amino-5-(4-amino-3-methoxycarbonylphenyl)benzoate
• (1,1'-Biphenyl)-3,3'-dicarboxylic acid, 4,4'-diamino-, dimethyl ester
• 3,3'-Dicarbomethoxybenzidine
• BRN 2760702
• CCRIS 6583
• Dimethyl 4,4'-diamino-(1,1'-biphenyl)-3,3'-dicarboxylate
• dimethyl 4,4'-diaminobiphenyl-3,3'-dicarboxylate
• SCHEMBL7529190
• DTXSID9036852
• 15403-45-9
• UNII-53P5SJ0Y2D
• 53P5SJ0Y2D
• Q27894624

• Inchi： 1S/C16H16N2O4/c1-21-15(19)11-7-9(3-5-13(11)17)10-4-6-14(18)12(8-10)16(20)22-2/h3-8H,17-18H2,1-2H3
• InChI Key： RSSUDYOKPAZOGO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=CC(=C1)C1C=CC(=C(C(=O)OC)C=1)N)N)=O

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.64

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-, 3,3'-dimethyl ester

Comprehensive Overview of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-diamino-, 3,3'-dimethyl ester (CAS No. 15403-45-9)

The compound [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-diamino-, 3,3'-dimethyl ester (CAS No. 15403-45-9) is a highly specialized organic molecule with significant applications in advanced material science and pharmaceutical research. Its unique biphenyl backbone, combined with dicarboxylic acid and diamino functional groups, makes it a versatile intermediate for synthesizing polymers, liquid crystals, and bioactive compounds. Researchers and industries are increasingly interested in this compound due to its potential in sustainable chemistry and green synthesis methodologies.

One of the most searched questions about this compound revolves around its synthetic routes and reaction mechanisms. The esterification of the dicarboxylic acid groups with methanol, followed by the introduction of diamino functionalities, is a common approach. Recent studies highlight its role in covalent organic frameworks (COFs), a hot topic in materials science due to their applications in gas storage, catalysis, and drug delivery. The 3,3'-dimethyl ester derivative enhances solubility, making it easier to process in industrial settings.

Another area of interest is the compound's potential in pharmaceutical intermediates. Its biphenyl structure is analogous to many FDA-approved drugs, sparking research into its use for anticancer agents or antimicrobial coatings. Users often search for "CAS 15403-45-9 suppliers" or "purity specifications," reflecting demand from labs and manufacturers. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are critical for verifying its chemical purity and structural integrity.

From an environmental perspective, the compound aligns with trends in biodegradable materials. Its derivatives are explored for eco-friendly polymers, reducing reliance on petroleum-based plastics. Searches like "15403-45-9 biodegradability" or "green chemistry applications" indicate growing public awareness. Innovations in catalytic hydrogenation further improve its sustainability profile by minimizing waste.

In summary, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-diamino-, 3,3'-dimethyl ester (CAS No. 15403-45-9) bridges multiple disciplines, from advanced materials to life sciences. Its adaptability to cutting-edge research and alignment with global sustainability goals ensure its relevance in scientific and industrial communities.